Cas no 1420811-53-5 (tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate
• CAS No: 1420811-53-5
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 2091883
• PubChem ID: 71630011
• Update Time: 2025-04-21

tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-chloroethyl)pyrrolidine-1-carboxylate
• E89125
• AKOS023410529
• CS-0446317
• 1-Pyrrolidinecarboxylic acid, 3-(2-chloroethyl)-, 1,1-dimethylethyl ester
• DB-233227
• 1-Boc-3-(2-Chloroethyl)pyrrolidine
• 1420811-53-5

• MDL： MFCD24381654
• Inchi： 1S/C11H20ClNO2/c1-11(2,3)15-10(14)13-7-5-9(8-13)4-6-12/h9H,4-8H2,1-3H3
• InChI Key： QBFJJWWERKMUEE-UHFFFAOYSA-N
• SMILES： ClCCC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 233.1182566Da
• Monoisotopic Mass: 233.1182566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų